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Compound of Interest

Compound Name: 5-Methylhexane-2,4-diol

Cat. No.: B2826948 Get Quote

A comprehensive review of available scientific literature and chemical databases reveals no

established or recognized use of 5-Methylhexane-2,4-diol as a pharmacologically active agent

or a significant scaffold in medicinal chemistry. While this simple aliphatic diol is a known

chemical entity, its application appears to be limited to contexts outside of drug discovery and

development. This document serves to clarify the current scientific standing of 5-
Methylhexane-2,4-diol and to contextualize the roles of similar molecules in chemistry, while

directly addressing the absence of data for the requested medicinal applications.

Chemical Identity and Properties
5-Methylhexane-2,4-diol is a chiral organic compound with the molecular formula C₇H₁₆O₂.[1]

Its structure consists of a six-carbon hexane backbone with hydroxyl (-OH) groups at positions

2 and 4, and a methyl (CH₃) group at position 5. Due to the presence of multiple stereocenters,

it can exist in various stereoisomeric forms, such as (2R,4R), (2S,4S), (2R,4S), and (2S,4R).[2]

[3]
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Property Value Source

Molecular Weight 132.20 g/mol PubChem[1]

Molecular Formula C₇H₁₆O₂ PubChem[1]

CAS Number 54877-00-8 ChemScene[4]

Topological Polar Surface Area 40.46 Å² ChemScene[4]

LogP 0.7742 ChemScene[4]

The physical and chemical properties of 5-Methylhexane-2,4-diol are consistent with those of

other small diols, suggesting its potential utility as a solvent, a precursor in organic synthesis,

or as a building block for polymers. However, there is no indication in the scientific literature of

it possessing any specific biological activity that would make it a candidate for medicinal

chemistry research.

The Absence of 5-Methylhexane-2,4-diol in Medicinal
Chemistry Literature
Extensive searches of prominent chemical and biological databases, including PubChem and

various scientific journals, yield no results for the pharmacological properties or therapeutic

applications of 5-Methylhexane-2,4-diol. The compound is commercially available from

various chemical suppliers, indicating its use in chemical synthesis, but not in a biological or

medicinal context.[4][5]

This absence of data strongly suggests that 5-Methylhexane-2,4-diol has not been identified

as a hit in high-throughput screening campaigns, nor has it been designed as a scaffold for

targeting specific biological pathways. In medicinal chemistry, the journey of a molecule from a

simple chemical to a drug candidate involves rigorous investigation of its biological effects,

which is not documented for this particular diol.

The Role of Simple Diols in Chemistry vs. Medicinal
Chemistry
The lack of medicinal applications for 5-Methylhexane-2,4-diol can be understood by

considering the typical roles of simple aliphatic diols in chemistry.
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As Solvents and Reagents: Their hydroxyl groups allow them to dissolve a range of

substances and participate in chemical reactions, such as esterification and oxidation.

As Synthetic Intermediates: They can be used as starting materials to build more complex

molecules. For example, a diol can be cyclized to form a heterocyclic compound.

In contrast, molecules of interest in medicinal chemistry typically possess specific structural

features that allow them to interact with biological targets like proteins or nucleic acids. While

some drugs contain diol functionalities, the overall molecular structure is usually more complex

and tailored for a specific biological purpose.

The "magic methyl" effect in drug discovery, where the addition of a methyl group can

significantly enhance a molecule's potency, illustrates the nuanced structure-activity

relationships that are central to medicinal chemistry.[6] However, such principles are applied to

molecules that already exhibit some level of biological activity, which is not the case for 5-
Methylhexane-2,4-diol.

Conceptual Workflow for Evaluating a Novel Compound
in Medicinal Chemistry
While there are no established protocols for 5-Methylhexane-2,4-diol, the following diagram

illustrates a general workflow for how a novel chemical entity would be assessed for its

potential in medicinal chemistry. This serves as a conceptual guide to the processes that 5-
Methylhexane-2,4-diol has not undergone, according to available data.

Caption: Generalized workflow for drug discovery and development.

Conclusion

Based on the available scientific evidence, 5-Methylhexane-2,4-diol does not have a current

or historical role in medicinal chemistry. Therefore, the creation of detailed application notes

and protocols for its use in this field is not feasible. The information presented here is intended

to provide a scientifically accurate overview of the compound's status and to clarify the general

context of chemical use in drug discovery. Researchers and professionals in the field should

focus on compounds with documented biological activity and established structure-activity

relationships for their medicinal chemistry endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Methylhexane-2,4-diol | C7H16O2 | CID 4914394 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. (2R,4S)-5-methylhexane-2,4-diol | C7H16O2 | CID 7061179 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. (2R,4R)-5-methylhexane-2,4-diol | C7H16O2 | CID 7061178 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chemscene.com [chemscene.com]

5. 5-methyl-hexane-2,4-diol｜54877-00-8｜lookchem [lookchem.com]

6. The Magic Methyl and Its Tricks in Drug Discovery and Development - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [5-Methylhexane-2,4-diol: An Assessment of its Role in
Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2826948#use-of-5-methylhexane-2-4-diol-in-
medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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